Cas no 259231-27-1 ((3-bromo-4-methylphenyl)methyl(methyl)amine)

• Product Name: (3-bromo-4-methylphenyl)methyl(methyl)amine
• CAS No: 259231-27-1
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD21963218
• CID: 5302833
• PubChem ID: 57730439
• Update Time: 2025-06-09

(3-bromo-4-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-N,4-dimethyl-
• (3-bromo-4-methylphenyl)methyl(methyl)amine

• MDL： MFCD21963218
• Inchi： 1S/C9H12BrN/c1-7-3-4-8(6-11-2)5-9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key： AJPWABALJUDHOI-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(C)C(Br)=C1

Additional information on (3-bromo-4-methylphenyl)methyl(methyl)amine

Latest Research Insights on (3-bromo-4-methylphenyl)methyl(methyl)amine (CAS: 259231-27-1) in Chemical Biology and Pharmaceutical Applications

The compound (3-bromo-4-methylphenyl)methyl(methyl)amine (CAS: 259231-27-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and its unique pharmacological properties. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

Recent studies have highlighted the efficient synthetic routes for (3-bromo-4-methylphenyl)methyl(methyl)amine, with particular emphasis on its role as a precursor in the development of novel CNS-active compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of dopamine receptor modulators, showcasing its structural adaptability for targeted drug design.

Pharmacological investigations have revealed that derivatives of (3-bromo-4-methylphenyl)methyl(methyl)amine exhibit promising binding affinities to various neurotransmitter receptors. Specifically, research conducted at the University of Cambridge identified its potential as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier penetration compared to current clinical standards.

In cancer research, a team at MD Anderson Cancer Center reported in Nature Chemical Biology that brominated derivatives of this compound show selective cytotoxicity against certain leukemia cell lines while sparing healthy hematopoietic cells. The mechanism appears to involve selective inhibition of protein kinases involved in cancer cell proliferation pathways.

The compound's metabolic stability and pharmacokinetic properties have been extensively studied, with recent findings published in Drug Metabolism and Disposition indicating favorable oral bioavailability and tissue distribution profiles. These characteristics make it an attractive candidate for further medicinal chemistry optimization.

Emerging applications in radiopharmaceuticals have also been documented, where the bromine atom in (3-bromo-4-methylphenyl)methyl(methyl)amine serves as an ideal site for radiohalogenation. A 2024 study in the Journal of Nuclear Medicine demonstrated its successful incorporation into PET tracers for neurological imaging.

Despite these promising developments, challenges remain in the large-scale production and purification of (3-bromo-4-methylphenyl)methyl(methyl)amine. Recent process chemistry research has focused on developing more sustainable synthetic methods with improved atom economy and reduced environmental impact.

Looking forward, the unique structural features of this compound continue to inspire novel research directions. Current investigations are exploring its potential in targeted protein degradation (PROTAC technology) and as a building block for covalent inhibitor development. The compound's versatility ensures it will remain a valuable tool in chemical biology and drug discovery pipelines for years to come.